Cas no 608-05-9 (5-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 608-05-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00005721
• CID: 38778
• PubChem ID: 11840
• Update Time: 2025-04-18

5-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Methylindoline-2,3-dione
• 5-methylindole-2,3(1H)-dione
• 5-Methylisatin
• 5-Methyl-1H-indole-2,3-dione
• 5-Methylindole-2,3-Dione
• NSC 9398
• 5-Methyl-2,3-indolinedione
• 1H-Indole-2,3-dione, 5-methyl-
• INDOLE-2,3-DIONE, 5-METHYL-
• 5-Methyl-indole-2,3-dione
• 5-Methyl-2,3-Dihydro-1H-Indole-2,3-Dione
• AK8XAB7PS8
• VAJCSPZKMVQIAP-UHFFFAOYSA-N
• 5-methyl-1H-benzo[d]azolidine-2,3-dione
• Isatin, 5-methyl- (6CI)
• 5-methyl isatin
• Isatin,
• InChI=1/C9H7NO2/c1-5-2-3-7-6(4-5)8(11)9(12)10-7/h2-4H,1H3,(H,10,11,12)
• M1703
• Z56899023
• BCP05738
• EN300-12135
• FS-3425
• SY007230
• SR-01000403974-1
• 5-21-11-00179 (Beilstein Handbook Reference)
• SR-01000403974
• CS-W010873
• AM85842
• 5-METHYL-2,3-DIHYDRO-2,3-DIOXOINDOLE
• Isatin, 5-methyl-
• W-105228
• UNII-AK8XAB7PS8
• Indole-2, 5-methyl-
• AKOS000200894
• MFCD00005721
• EINECS 210-152-1
• 1H-Indole-2, 5-methyl-
• STR03374
• 608-05-9
• F0266-0774
• A832893
• EU-0035352
• SCHEMBL281743
• VAJCSPZKMVQIAP-UHFFFAOYSA-
• 2,3-Dihydro-5-methylindole-2,3-dione
• FT-0620659
• 5-methylindoline-2,3-dione;5-Methylisatin
• BRN 0123738
• 5-Methylisatin, 95%
• BDBM22810
• Isatin-based compound, 30
• O11477
• Cambridge id 5100729
• AC-11497
• NSC9398
• CHEMBL118883
• DTXSID00209637
• 5-Methyl-1H-indole-2,3-dione #
• NS00034461
• NSC-9398
• UPCMLD0ENAT5609752:001
• DB-003539
• ALBB-014097
• STK151660
• Isatin, 5-methyl-(6CI)
• FM38396
• 1H-Indole-2,3-dione, 5-methyl-(9CI)
• DTXCID50132128
• 5-methyl-2,3-dihydro-1H-indole-2,3-dione

• MDL： MFCD00005721
• Inchi： 1S/C9H7NO2/c1-5-2-3-7-6(4-5)8(11)9(12)10-7/h2-4H,1H3,(H,10,11,12)
• InChI Key： VAJCSPZKMVQIAP-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC(C)=CC=21)=O
• BRN： 0123738

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Purplish red crystal
• Density: 1.3±0.1 g/cm3
• Melting Point: 186.0 to 190.0 deg-C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.598
• Solubility: methanol: soluble25mg/mL, clear to slightly hazy, orange to red
• PSA: 46.17000
• LogP: 1.26780
• Vapor Pressure: Not available

5-methyl-2,3-dihydro-1H-indole-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：NL7939300
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25